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Compound of Interest

Compound Name: 4-Nitrophthalic acid

Cat. No.: B020862 Get Quote

This guide provides in-depth health and safety information for 4-Nitrophthalic acid (CAS No.

610-27-5), tailored for researchers, scientists, and professionals in drug development. It covers

hazard identification, toxicological data, handling procedures, and emergency measures,

presenting quantitative data in structured tables and visualizing key processes.

Chemical Identification and Properties
4-Nitrophthalic acid is a light-yellow crystalline powder used as an intermediate in organic

synthesis, particularly in the manufacturing of dyes and pharmaceuticals.[1]
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Property Value Reference

CAS Number 610-27-5 [2][3][4]

Molecular Formula C8H5NO6 [4][5][6]

Molecular Weight 211.13 g/mol [4][6][7]

Synonyms
p-Nitrophthalic acid, 4-Nitro-

1,2-benzenedicarboxylic acid
[5][7][8]

Appearance Light-yellow powder [4][5][7]

Melting Point 159 - 161 °C [4][9][10]

Water Solubility 880 g/L [4]

pH
1 (10 g/L aqueous solution at

20°C)
[4]

Hazard Identification and GHS Classification
4-Nitrophthalic acid is classified as a hazardous substance under the Globally Harmonized

System (GHS).[3] The primary hazards are irritation to the skin, eyes, and respiratory system.

[2][3][9][11]

GHS Classification Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

References:[3][6][8][12]

GHS Pictogram:

alt text
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Signal Word:Warning[3][4][6]
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Exposure Route

Immediate Action

Exposure to
4-Nitrophthalic Acid

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide artificial respiration if needed

Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water (15+ min)
Remove Contact Lenses

Rinse Mouth
DO NOT Induce Vomiting

Seek Immediate Medical Attention
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Hierarchy of Controls for 4-Nitrophthalic Acid

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles, Respirator)

(Least Effective)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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